6-Fluoro-4'-methoxyflavone

• IUPAC Name: 6-fluoro-2-(4-methoxyphenyl)chromen-4-one
• InChI: InChI=1S/C16H11FO3/c1-19-12-5-2-10(3-6-12)16-9-14(18)13-8-11(17)4-7-15(13)20-16/h2-9H,1H3
• InChI Key: FSVXPKJYQMILMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)F
• Molecular Formula: C16H11FO3
• Molecular Weight: 270.25 g/mol

Description

6-Fluoro-4'-methoxyflavone is a flavone derivative that has gained attention in recent years due to its potential applications in scientific research. This compound is synthesized through a specific method and has been found to have unique biochemical and physiological effects.

Mechanism of Action

Target of Action

The primary targets of 6-Fluoro-4’-methoxyflavone are cyclin A2 (CCNA2) and cyclin-dependent kinase 2 (CDK2) . These proteins play a crucial role in cell cycle progression, particularly in the transition from the G1 phase to the S phase .

Mode of Action

6-Fluoro-4’-methoxyflavone interacts with its targets, CCNA2 and CDK2, by binding to them with high affinity . This interaction inhibits the function of these proteins, leading to changes in the cell cycle . Specifically, 6-Fluoro-4’-methoxyflavone induces S-phase arrest in HeLa cells via the CCNA2/CDK2/cyclin-dependent kinase inhibitor 1A (p21CIP1) pathway .

Biochemical Pathways

The affected biochemical pathway is the CCNA2/CDK2/p21CIP1 signaling pathway . When 6-Fluoro-4’-methoxyflavone inhibits CCNA2 and CDK2, it disrupts the normal progression of the cell cycle, leading to S-phase arrest . This disruption affects downstream cellular processes, including cell proliferation .

Pharmacokinetics

Like other flavonoids, it is expected to have good absorption and distribution profiles due to its lipophilic nature . More research is needed to fully understand its metabolism and excretion, as well as how these properties impact its bioavailability.

Result of Action

The molecular effect of 6-Fluoro-4’-methoxyflavone’s action is the induction of S-phase arrest in HeLa cells . On a cellular level, this results in the inhibition of cell proliferation . These effects contribute to its potential anticancer activity .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 6-Fluoro-4’-methoxyflavone. For instance, the pH and temperature of the environment can affect the stability of the compound . Additionally, the presence of other substances, such as proteins or lipids, can influence its absorption and distribution . More research is needed to fully understand how environmental factors influence the action of 6-Fluoro-4’-methoxyflavone.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Fluoro-4'-methoxyflavone in lab experiments is its potential use as a fluorescent probe for imaging applications. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for further research in these areas. However, one limitation of using 6-Fluoro-4'-methoxyflavone in lab experiments is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 6-Fluoro-4'-methoxyflavone. One potential area of research is the development of new synthesis methods to improve the yield and purity of this compound. Additionally, further research is needed to fully understand the mechanism of action of 6-Fluoro-4'-methoxyflavone and its potential applications in anti-inflammatory and anti-cancer therapies. Finally, research on the potential use of 6-Fluoro-4'-methoxyflavone as a fluorescent probe for imaging applications should be continued to explore its full potential in this area.
In conclusion, 6-Fluoro-4'-methoxyflavone has potential applications in scientific research due to its unique biochemical and physiological effects. This compound has been studied for its anti-inflammatory and anti-cancer properties, as well as its potential use as a fluorescent probe for imaging applications. Further research is needed to fully understand the mechanism of action of 6-Fluoro-4'-methoxyflavone and its potential applications in various areas of research.

Synthesis Methods

The synthesis of 6-Fluoro-4'-methoxyflavone involves the condensation of 4-methoxyphenol with 2,4-dihydroxybenzaldehyde in the presence of a fluorinating agent. The resulting product is then purified through column chromatography to obtain the final compound. This method has been optimized to yield high purity and yield of 6-Fluoro-4'-methoxyflavone.

Scientific Research Applications

6-Fluoro-4'-methoxyflavone has been found to have potential applications in scientific research. This compound has been studied for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the production of inflammatory cytokines and reduce the growth of cancer cells in vitro. Additionally, 6-Fluoro-4'-methoxyflavone has been studied for its potential use as a fluorescent probe for imaging applications.